Cas no 106669-48-1 (Benzamide,N-[[[3-(1H-imidazol-4-yl)propyl]amino][[3-(2-pyridinylthio)propyl]amino]methylene]-)

• Product Name: Benzamide,N-[[[3-(1H-imidazol-4-yl)propyl]amino][[3-(2-pyridinylthio)propyl]amino]methylene]-
• CAS No: 106669-48-1
• MF: C₂₂H₂₆N₆OS
• MW: 422.546442508698
• CID: 1183841
• Update Time: 2024-08-05

Benzamide,N-[[[3-(1H-imidazol-4-yl)propyl]amino][[3-(2-pyridinylthio)propyl]amino]methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[[3-(1H-imidazol-4-yl)propyl]amino][[3-(2-pyridinylthio)propyl]amino]methylene]-
• Benzamide, N-[[[3-(1H-imidazol-5-yl)propyl]imino][[3-(2-pyridinylthio)propyl]amino]methyl]-

• Inchi： 1S/C22H26N6OS/c29-21(18-8-2-1-3-9-18)28-22(25-13-6-10-19-16-23-17-27-19)26-14-7-15-30-20-11-4-5-12-24-20/h1-5,8-9,11-12,16-17H,6-7,10,13-15H2,(H,23,27)(H2,25,26,28,29)
• InChI Key： PFGHAAMHTDQBFK-UHFFFAOYSA-N
• SMILES： C(NC(=NCCCC1NC=NC=1)NCCCSC1=NC=CC=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 422.18918

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 123 °C(Solv: ethyl acetate (141-78-6))
• PSA: 95.06
• pka: 12.35±0.46(Predicted)